(Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(2,4-dimethylphenyl)prop-2-enamide

• IUPAC Name: (Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(2,4-dimethylphenyl)prop-2-enamide
• InChI: InChI=1S/C19H17BrN2O3/c1-11-4-5-16(12(2)6-11)22-19(24)14(10-21)7-13-8-15(20)18(23)17(9-13)25-3/h4-9,23H,1-3H3,(H,22,24)/b14-7-
• InChI Key: DFFUKYIQYODWFD-AUWJEWJLSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C(=CC2=CC(=C(C(=C2)Br)O)OC)C#N)C
• Isomeric SMILES: CC1=CC(=C(C=C1)NC(=O)/C(=C\C2=CC(=C(C(=C2)Br)O)OC)/C#N)C
• Molecular Formula: C19H17BrN2O3
• Molecular Weight: 401.3 g/mol

Description

(Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(2,4-dimethylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C19H17BrN2O3 and its molecular weight is 401.26. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with structural similarities to "(Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(2,4-dimethylphenyl)prop-2-enamide" have been synthesized and characterized, indicating a potential for diverse chemical and pharmaceutical applications. The synthesis involves various chemical reactions that yield compounds with potential biological activities or material properties. For example, studies on the preparation and characterization of disperse dyes based on enaminones highlight the utility of related structures in developing new dyes with specific properties (Elapasery et al., 2020).

Biological Activity

Related compounds have been explored for their biological activities, suggesting possible therapeutic applications for similar structures. Research on the biological activity of 4-aminomethylene 1-phenylpyrazolidine-3,5-diones shows significant anti-inflammatory and antimicrobial effects, which could indicate potential applications in drug development for compounds with analogous structures (Ahmed, 2017).

Material Science Applications

Compounds structurally related to "this compound" have been investigated for their material science applications. For instance, research on highly stable electrochromic and electrofluorescent dual-switching polyamide containing bis(diphenylamino)-fluorene moieties showcases the potential of such structures in developing new materials with specific optical and electronic properties (Sun et al., 2016).

Catalysis

Studies on the mechanism of rhodium-catalyzed hydrogenation of enamides using different ligands and substrates, including those with structural similarities to the compound of interest, provide insights into catalytic processes that could be relevant for industrial applications (Donoghue et al., 2007).